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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711 Get Quote

Essential Safety and Handling Guide for 1-
Cyclopentyl-4-iodobenzene
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for handling 1-Cyclopentyl-4-
iodobenzene in a laboratory setting. Given the limited availability of a specific Safety Data

Sheet (SDS) for this compound, the following recommendations are based on the known

hazards of the closely related compound, Iodobenzene, and general best practices for handling

halogenated aromatic compounds.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on the data for Iodobenzene, 1-Cyclopentyl-4-iodobenzene should be treated as a

combustible liquid that is harmful if swallowed and causes serious eye irritation. A thorough risk

assessment should be conducted before commencing any work.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

ANSI Z87.1 certified. A face

shield should be worn in

situations with a high risk of

splashing.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check the glove manufacturer's

chemical resistance guide.

Body Protection Laboratory Coat

A flame-retardant lab coat is

advisable due to the

combustible nature of the

compound.

Respiratory Protection Fume Hood

All handling of 1-Cyclopentyl-4-

iodobenzene should be

performed in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an eyewash station and safety shower are readily accessible.

Put on all required PPE as detailed in the table above.

Handling:

Conduct all transfers and manipulations of 1-Cyclopentyl-4-iodobenzene within the fume

hood.
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Keep the container tightly closed when not in use to prevent the release of vapors.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid

procedures outlined below.

Keep away from heat, sparks, and open flames as the substance is combustible.[1][2]

First Aid Measures:

If in eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical attention.

If on skin: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Disposal Plan
1-Cyclopentyl-4-iodobenzene is a halogenated organic compound and must be disposed of

as hazardous waste.

Waste Collection:

Collect all waste containing 1-Cyclopentyl-4-iodobenzene in a designated, properly

labeled, and sealed container for halogenated organic waste.

Do not mix with non-halogenated waste.

Labeling and Storage:

Clearly label the waste container with "Halogenated Organic Waste" and list the contents,

including 1-Cyclopentyl-4-iodobenzene.
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. Chemical

waste generators must determine whether a discarded chemical is classified as a

hazardous waste and ensure complete and accurate classification.[1]

Quantitative Data
As a specific Safety Data Sheet for 1-Cyclopentyl-4-iodobenzene is not readily available, the

following data for the related compound, Iodobenzene (CAS No. 591-50-4), is provided for

estimation purposes.

Property Value

Molecular Formula C6H5I

Molecular Weight 204.01 g/mol

Appearance Yellow liquid

Odor Odorless

Boiling Point 188 °C / 370.4 °F @ 760 mmHg[2]

Melting Point -29 °C / -20.2 °F[2]

Flash Point 74 °C / 165.2 °F[2]

Specific Gravity 1.820[2]

Solubility in Water Insoluble[2]

Experimental Workflow
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Caption: Workflow for Handling 1-Cyclopentyl-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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